Cas no 150272-34-7 (1-Heptanol, 2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoro-, 1-methanesulfonate)

1-Heptanol, 2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoro-, 1-methanesulfonate structure
150272-34-7 structure
Product Name:1-Heptanol, 2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoro-, 1-methanesulfonate
CAS No:150272-34-7
MF:C8H5F13O3S
MW:428.16774725914
CID:2918322
PubChem ID:165344055
Update Time:2025-04-21

1-Heptanol, 2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoro-, 1-methanesulfonate Chemical and Physical Properties

Names and Identifiers

    • DTXSID201149358
    • 150272-34-7
    • 1-Heptanol, 2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoro-, 1-methanesulfonate
    • Inchi: 1S/C8H5F13O3S/c1-25(22,23)24-2-3(9,10)4(11,12)5(13,14)6(15,16)7(17,18)8(19,20)21/h2H2,1H3
    • InChI Key: TXSUSHQXLGKVAM-UHFFFAOYSA-N
    • SMILES: S(C)(=O)(=O)OCC(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F

Computed Properties

  • Exact Mass: 427.9751813Da
  • Monoisotopic Mass: 427.9751813Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 16
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 7
  • Complexity: 585
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 51.8Ų
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